Cas no 1807220-85-4 (Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate)

• Product Name: Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate
• CAS No: 1807220-85-4
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4903372
• Update Time: 2025-05-24

Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chloro-5-(trifluoromethyl)isonicotinate
• Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)5-3-7(10)14-4-6(5)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： AKEYFZJAVHXLCD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate

Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate

Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate, also known by its CAS number 1807220-85-4, is a synthetic organic compound with a complex structure that has garnered attention in the fields of chemistry and materials science. This compound belongs to the class of isonicotinates, which are derivatives of isonicotinic acid, and it features a trifluoromethyl group and a chlorine atom as substituents. The combination of these functional groups imparts unique chemical properties, making it a subject of interest for researchers exploring its potential applications in various industries.

The molecular structure of Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate is characterized by a bicyclic system with a substituted isonicotinate moiety. The presence of the trifluoromethyl group (-CF3) at the 5-position and the chlorine atom at the 2-position introduces significant electronic effects. These effects influence the compound's reactivity, stability, and solubility, which are critical factors in determining its suitability for different chemical processes. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of organic compounds, particularly in the context of drug design and agrochemical development.

One of the key areas where Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate has shown promise is in the field of pest control. Researchers have investigated its potential as an active ingredient in pesticides due to its ability to disrupt specific biochemical pathways in target organisms. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in enhancing the compound's efficacy against pests. Additionally, the chlorine atom contributes to its stability under environmental conditions, making it a viable candidate for agricultural applications.

Recent advancements in computational chemistry have enabled scientists to simulate the behavior of Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate at the molecular level. These simulations have provided insights into its interaction with biological systems, paving the way for more targeted drug delivery systems. For instance, studies have demonstrated that this compound can act as a precursor for more complex molecules with therapeutic potential. Its ability to form stable complexes with certain proteins makes it an attractive option for drug developers seeking novel compounds with specific biological activities.

In terms of synthesis, Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthesis pathway depends on the availability of starting materials and the desired purity of the final product. Recent research has focused on optimizing these synthesis routes to improve yield and reduce costs. For example, microwave-assisted synthesis has been explored as a faster and more efficient method for producing this compound.

The physical properties of Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate are also worth noting. It has a melting point of approximately 110°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic reactions where precise control over solubility is required. Furthermore, its stability under thermal conditions allows it to be used in high-temperature processes without degradation.

Despite its potential applications, there are challenges associated with the use of Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate. One concern is its environmental impact. While it has shown efficacy as a pesticide, there is a need to assess its long-term effects on non-target species and ecosystems. Researchers are actively working on developing biodegradable versions or alternative compounds that retain its beneficial properties while minimizing environmental risks.

In conclusion, Ethyl 2-chloro-5-(trifluoromethyl)isonicotinate (CAS No: 1807220-85-4) is a versatile compound with significant potential in various fields due to its unique chemical structure and functional groups. Its applications range from pest control to drug development, with ongoing research focusing on optimizing its synthesis and evaluating its environmental impact. As advancements in chemistry continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.